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Calcium alpha-ketoglutarate compatibility with
other compounds
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Compound Focus: Calcium alpha-ketoglutarate Monohydrate

CAS No.: 402726-78-7

Cat. No.: S3465738

Chemical & Metabolic Compatibility

Ca-AKG has broad roles in metabolism and cellular signaling. The table below summarizes key

compatibility and interaction points.

Supporting Evidence /

Aspect Compatibility & Interaction Notes .
Mechanisms

General Safety Considered safe; no significant adverse effects at doses
up to 4.5 glday for 3 years or 6 g/day for 6 months in
human studies [1] [2]. Minor gastrointestinal issues
(nausea, diarrhea) reported [2].

Drug Theoretical interaction with blood pressure Potential vasodilatory or
Interactions medications; may cause an unsafe drop in blood lipid-lowering effects [3].
pressure [2].

Supplement High doses of magnesium supplements not Mouse study suggested
Interactions recommended [2]. combined toxicity for
colon cancer cells [2].
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| Key Metabolic Pathways | Involved in mTOR signaling, epigenetic regulation, and nitrogen metabolism

[4] [3] [5]. | - mTOR Pathway: AKG can inhibit ATP synthase, indirectly influencing mTOR activity (see

pathway diagram) [4] [6]. < Epigenetics: Serves as a co-substrate for TET DNA demethylases [7]. °

Nitrogen Metabolism: Acts as a nitrogen scavenger in the urea cycle [3]. | | Synergistic Potential |

Preclinical evidence for combining with bone repair materials to enhance osteogenesis [8]. | In a calcium

phosphate cement composite, Ca-AKG improved the osteogenic microenvironment by reducing oxidative

stress and inflammation via the PI3K/AKT pathway [8]. |

Experimental Protocols & Dosage

For reliable and reproducible results, consider these research-grade dosing and administration guidelines.

Model Recommended Dosage o ) )
Administration Protocol Key Experimental Outcomes
System & Form
Humans 1 g/day of sustained- Oral administration for 6 Primary outcome: Change in
(Clinical release Ca-AKG [7]. months with a 3-month DNA methylation age.
Trial) follow-up [7]. Secondary: Inflammatory
markers, muscle strength,
aerobic capacity [7].
Mice 2% (wiw) Ca-AKG in diet  Dietary supplementation Extended healthspan and
(Aging [5]. starting at middle-age lifespan, reduced frailty, lower
Study) (approx. 18 months). systemic inflammation [5].
In Vitro / Varies; use cell- Dose-ranging studies Modulated mTOR signaling,
Cell permeable esters (e.g., required. Typical promoted osteogenic
Culture dimethyl-AKG) for higher concentrations in literature  differentiation, reduced

bioavailability [9].

range from pM to mM.

Troubleshooting & Warnings

oxidative stress [4] [8].

e Pregnancy and Lactation: Insufficient data exists on Ca-AKG safety in these populations; avoid use

[1].
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¢ Pre-existing Medical Conditions: Individuals with serious medical conditions should consult a
physician before use [1] [2].

e Compound Quality: Use Ca-AKG from GMP-certified facilities with third-party purity verification (e.g.,
SGS). Pure Ca-AKG is white to off-white powder [2].

AKG-mTOR Signaling Pathway

This pathway is crucial for understanding Ca-AKG's role in cellular metabolism and its potential therapeutic

applications, particularly in neurodegeneration [4] [6].
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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